![molecular formula C18H19N5O2 B3982442 N-[(5-methylpyrazin-2-yl)methyl]-4-(4-oxoquinazolin-3(4H)-yl)butanamide](/img/structure/B3982442.png)
N-[(5-methylpyrazin-2-yl)methyl]-4-(4-oxoquinazolin-3(4H)-yl)butanamide
Overview
Description
N-[(5-methylpyrazin-2-yl)methyl]-4-(4-oxoquinazolin-3(4H)-yl)butanamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. This compound is also known as MMB-4 and has been studied for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MMB-4 involves the inhibition of tubulin polymerization, which is essential for cell division. MMB-4 binds to the colchicine-binding site on tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that MMB-4 has anticancer activity in a variety of cancer cell lines, including breast, lung, and colon cancer. MMB-4 has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using MMB-4 in lab experiments is its potent anticancer activity. However, MMB-4 is also toxic to normal cells and has a narrow therapeutic window, which limits its use in clinical settings. Additionally, MMB-4 is not water-soluble, which can make it difficult to administer in vivo.
Future Directions
Future research on MMB-4 could focus on improving its solubility and reducing its toxicity to normal cells. Additionally, MMB-4 could be studied in combination with other anticancer agents to enhance its efficacy. Further studies could also explore the potential use of MMB-4 as an anti-inflammatory agent in the treatment of inflammatory diseases.
Scientific Research Applications
MMB-4 has been studied for its potential applications in medicine, particularly in the treatment of cancer. Studies have shown that MMB-4 has anticancer activity and can induce apoptosis (programmed cell death) in cancer cells. MMB-4 has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
N-[(5-methylpyrazin-2-yl)methyl]-4-(4-oxoquinazolin-3-yl)butanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-13-9-20-14(10-19-13)11-21-17(24)7-4-8-23-12-22-16-6-3-2-5-15(16)18(23)25/h2-3,5-6,9-10,12H,4,7-8,11H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZQKRPUYRNHYJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)CNC(=O)CCCN2C=NC3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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